1-(3,3-Dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one

• IUPAC Name: 1-(3,3-dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one
• InChI: InChI=1S/C21H25NO2/c1-21(2)15-22(14-19(21)17-8-4-3-5-9-17)20(24)12-11-16-7-6-10-18(23)13-16/h3-10,13,19,23H,11-12,14-15H2,1-2H3
• InChI Key: ZSCXHUZQEBMCCA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CC1C2=CC=CC=C2)C(=O)CCC3=CC(=CC=C3)O)C
• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol

Description

1-(3,3-Dimethyl-4-phenylpyrrolidin-1-yl)-3-(3-hydroxyphenyl)propan-1-one is a chemical compound commonly known as DPPP. It is a synthetic substance that has been used in scientific research for various purposes. DPPP is a member of the cathinone family, which is a class of drugs that are structurally similar to amphetamines.

Mechanism of Action

The exact mechanism of action of DPPP is not well understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are involved in regulating mood, motivation, and cognitive function.
Biochemical and Physiological Effects
DPPP has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain. It has also been shown to increase heart rate and blood pressure, and to cause vasoconstriction.

Advantages and Limitations for Lab Experiments

One advantage of using DPPP in lab experiments is that it is a well-characterized compound with a known structure and synthesis method. This makes it easier to study and manipulate in the lab. However, one limitation is that DPPP is a synthetic substance, and its effects on biological systems may not be fully representative of natural compounds.

Future Directions

There are several potential future directions for research on DPPP. One area of interest is its potential as a treatment for depression and anxiety disorders. Another area of interest is its effects on cognitive function, and its potential as a cognitive enhancer. Additionally, further research is needed to better understand the mechanism of action of DPPP and its effects on the central nervous system.

Synthesis Methods

The synthesis of DPPP involves several steps. The first step is the synthesis of 3-(3-hydroxyphenyl)propan-1-one, which is then reacted with 3,3-dimethyl-4-phenylpyrrolidine to produce DPPP. The synthesis of DPPP requires specialized equipment and expertise, and it is not a simple process.

Scientific Research Applications

DPPP has been used in scientific research for various purposes. It has been studied for its potential use as a treatment for depression and anxiety disorders. DPPP has also been studied for its effects on the central nervous system, including its potential as a stimulant and its ability to enhance cognitive function.